Cas no 1333909-88-8 (N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-4-(4-methylphenyl)butanamide)

N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-4-(4-methylphenyl)butanamide structure
1333909-88-8 structure
Product Name:N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-4-(4-methylphenyl)butanamide
CAS No:1333909-88-8
MF:C20H26N2O3
MW:342.432045459747
CID:5755425
PubChem ID:53609101
Update Time:2025-10-29

N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-4-(4-methylphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

    • EN300-26685795
    • N-(8-cyano-1,4-dioxaspiro[4.5]decan-8-yl)-4-(4-methylphenyl)butanamide
    • N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-4-(4-methylphenyl)butanamide
    • Z1129546628
    • 1333909-88-8
    • AKOS033068329
    • Inchi: 1S/C20H26N2O3/c1-16-5-7-17(8-6-16)3-2-4-18(23)22-19(15-21)9-11-20(12-10-19)24-13-14-25-20/h5-8H,2-4,9-14H2,1H3,(H,22,23)
    • InChI Key: VVDVEJSQQJWULJ-UHFFFAOYSA-N
    • SMILES: O1CCOC21CCC(C#N)(CC2)NC(CCCC1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 342.19434270g/mol
  • Monoisotopic Mass: 342.19434270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 71.4Ų

N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-4-(4-methylphenyl)butanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26685795-0.05g
N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-4-(4-methylphenyl)butanamide
1333909-88-8 95.0%
0.05g
$212.0 2025-03-20

Additional information on N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-4-(4-methylphenyl)butanamide

Comprehensive Guide to N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-4-(4-methylphenyl)butanamide (CAS No. 1333909-88-8)

N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-4-(4-methylphenyl)butanamide (CAS No. 1333909-88-8) is a specialized organic compound with a unique molecular structure that combines a cyano group, a spirocyclic dioxolane, and a butanamide moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate or building block for drug discovery. Its CAS number 1333909-88-8 serves as a critical identifier for researchers and suppliers in the chemical industry.

The molecular structure of N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-4-(4-methylphenyl)butanamide features a 1,4-dioxaspiro[4.5]decane core, which is known for its stability and versatility in synthetic applications. The presence of the cyano group (-CN) enhances its reactivity, making it a valuable precursor for further chemical modifications. The 4-(4-methylphenyl)butanamide side chain introduces hydrophobic properties, which can influence the compound's solubility and binding affinity in biological systems.

In recent years, the demand for spirocyclic compounds like N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-4-(4-methylphenyl)butanamide has surged due to their applications in drug development and material science. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors or GPCR modulators, which are hot topics in the pharmaceutical industry. The compound's CAS 1333909-88-8 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

From a synthetic perspective, N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-4-(4-methylphenyl)butanamide can be prepared through multi-step organic reactions, including spirocyclization and amide coupling. Its high purity and well-defined structure make it a reliable candidate for structure-activity relationship (SAR) studies. Laboratories and chemical suppliers often list this compound under its CAS number 1333909-88-8 to ensure accurate identification and procurement.

The compound's physicochemical properties, such as melting point, solubility, and stability, are critical for its handling and application. While specific data may vary, its spirocyclic framework generally contributes to enhanced metabolic stability, a desirable trait in drug candidates. Researchers exploring new chemical entities (NCEs) or bioconjugation strategies may find N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-4-(4-methylphenyl)butanamide particularly useful due to its modular design.

In the context of market trends, CAS 1333909-88-8 is part of a broader interest in nitrogen-containing heterocycles and spiro compounds. The pharmaceutical industry's focus on targeted therapies and precision medicine has driven demand for structurally diverse intermediates like this one. Additionally, its potential applications in agrochemicals and functional materials further expand its commercial appeal.

For researchers and procurement specialists, sourcing N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-4-(4-methylphenyl)butanamide with high purity is essential. Reputable suppliers typically provide analytical certificates (CoA) and MSDS/SDS documentation to ensure compliance with safety and quality standards. The compound's CAS number 1333909-88-8 should always be verified to avoid confusion with structurally similar molecules.

Looking ahead, N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-4-(4-methylphenyl)butanamide is poised to remain a compound of interest in academic research and industrial applications. Its unique architecture aligns with current trends in fragment-based drug design and covalent inhibitor development. As synthetic methodologies advance, further derivatives and analogs of this compound may emerge, expanding its utility in life sciences and beyond.

In summary, N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-4-(4-methylphenyl)butanamide (CAS No. 1333909-88-8) represents a versatile and scientifically valuable compound with broad potential in pharmaceutical research, agrochemical innovation, and material science. Its distinct structural features and growing relevance in drug discovery pipelines make it a noteworthy subject for further exploration and development.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.